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Compound of Interest

Compound Name: Benzyl 2-hydroxypropylcarbamate

Cat. No.: B7876692

Get Quote

CAS No. 65935-10-6[1]
Executive Summary & Chemical Identity
Benzyl 2-hydroxypropylcarbamate (also known as N-Cbz-1-amino-2-propanol) is a chiral

building block primarily utilized in the synthesis of antiretroviral protease inhibitors, including

Darunavir and Amprenavir.[1] It functions as a protected amino-alcohol scaffold, allowing for the

precise introduction of the hydroxyethylamine isostere essential for transition-state mimicry in

aspartyl protease inhibition.[1]

Unlike commodity chemicals, this compound is often synthesized in situ or procured as a high-

purity research intermediate.[1] Consequently, standardized safety data is scarce. This guide

synthesizes structural activity relationships (SAR) and read-across toxicology from the parent

carbamate class to establish a robust safety protocol.[1]
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Parameter Technical Specification

Chemical Name Benzyl (2-hydroxypropyl)carbamate

Synonyms
Carbamic acid, (2-hydroxypropyl)-,

phenylmethyl ester; N-Cbz-1-amino-2-propanol

CAS Number 65935-10-6

Molecular Formula C₁₁H₁₅NO₃

Molecular Weight 209.24 g/mol

SMILES CC(O)CNC(=O)OCc1ccccc1

Physical State
Viscous liquid or low-melting waxy solid (Batch

dependent)

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Low water solubility

Hazard Identification & Toxicology (GHS
Classification)
Note: As a specialized intermediate, specific toxicological studies for CAS 65935-10-6 are

limited.[1] The following classification is derived from Read-Across Toxicology based on the

Benzyl Carbamate (Cbz) moiety and analogous amino-alcohol derivatives.

GHS Classification (Predicted)
Signal Word:WARNING[1]
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Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Category 2

Causes skin irritation.

[1]
H315

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation.[1]
H319

STOT - Single

Exposure
Category 3

May cause respiratory

irritation.[1][2]
H335

Toxicological Mechanisms
Carbamate Moiety: Unlike acetylcholinesterase-inhibiting N-methyl carbamates (pesticides),

N-benzyl carbamates are generally less neurotoxic but possess significant irritant properties

due to their capacity to acylate nucleophilic residues on mucosal membranes.[1]

Metabolic Fate: Hydrolysis by esterases yields Benzyl Alcohol (oxidized to Benzoic Acid) and

1-Amino-2-propanol.[1] Benzyl alcohol is a known sensitizer and mild anesthetic; 1-amino-2-

propanol is a skin irritant.[1]

Synthesis & Degradation Pathways[1]
Understanding the chemical lineage of this compound is vital for assessing impurity profiles

and potential reactive hazards.

Synthesis Workflow (Graphviz)
The following diagram illustrates the standard synthesis route via Schotten-Baumann

conditions and its downstream application in activating the hydroxyl group for protease inhibitor

synthesis.
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Figure 1: Synthetic pathway from commodity precursors to the Cbz-protected intermediate and

its downstream application.

Safe Handling & Engineering Controls
Engineering Controls

Containment: Handle exclusively in a Class II Chemical Fume Hood.

Inert Atmosphere: While not strictly pyrophoric, the compound is hygroscopic. Store under

Nitrogen or Argon to prevent hydrolysis and physical degradation (caking).[1]

Static Control: Ground all glassware during transfer; carbamates can accumulate static

charge.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation Rationale

Respiratory
N95/P100 (Dust) or OV

Cartridge (if heated)

Prevents inhalation of fine

particulates or thermal

decomposition vapors (benzyl

isocyanate).[1]

Dermal (Hands) Nitrile (Double Gloving)

Benzyl esters can permeate

latex.[1] Double nitrile (0.11

mm min) provides >480 min

breakthrough protection.[1]

Ocular Chemical Splash Goggles

Safety glasses are insufficient

due to the risk of severe

irritation from accidental

splashes.[1]

Emergency Response Protocols
This section outlines a self-validating decision tree for incident management.

Incident Response Logic (Graphviz)
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Blot excess (do not rub)
2. Wash w/ soap & water (15 min)

3. Monitor for erythema

1. Flush w/ water (15 min)
2. Remove contacts

3. Seek Ophthalmologist

1. Move to fresh air
2. Oxygen if dyspneic

3. Monitor for pulmonary edema

Medical Review:
Treat as Carbamate Irritant

(Atropine NOT indicated unless systemic)

Click to download full resolution via product page

Figure 2: Triage decision tree for exposure incidents involving Benzyl 2-
hydroxypropylcarbamate.

Fire Fighting Measures
Extinguishing Media: Water spray, dry chemical, CO₂, or alcohol-resistant foam.[1]

Specific Hazards: Thermal decomposition releases Nitrogen Oxides (NOx) and Carbon

Monoxide (CO).[1]

Flash Point: Predicted >110°C (Closed Cup) based on molecular weight and structure.[1]

Storage & Stability
Storage Conditions: Store at 2-8°C (Refrigerated).
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Incompatibilities: Strong oxidizing agents (e.g., KMnO₄), strong acids (hydrolysis of

carbamate), and strong bases (hydrolysis).[1]

Shelf Life: 24 months if stored under inert gas and desiccated.[1]

Regulatory & Ecological Information
TSCA (USA): Often classified as R&D Exemption (Low Volume Exemption) for

pharmaceutical intermediates.[1] Check specific inventory status before commercial import.

REACH (EU): Pre-registration required for volumes >1 TPA.[1]

Ecological Fate:

Biodegradability:[1] Expected to be inherently biodegradable due to the ester linkage.[1]

Aquatic Toxicity: Predicted LC50 > 10 mg/L (Fish) based on Benzyl Carbamate data.[1] Do

not release into waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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